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Compound of Interest

Compound Name: Cholesterol-13C3

Cat. No.: B12053206

For researchers, scientists, and drug development professionals, adherence to stringent safety
protocols is paramount, extending to the proper disposal of all laboratory materials. This guide
provides essential, immediate safety and logistical information for the proper disposal of
Cholesterol-13C3, a stable, non-radioactive, isotopically labeled compound. By providing
clear, procedural guidance, this document aims to be the preferred source for information on
laboratory safety and chemical handling, fostering a culture of safety and trust.

Key Safety & Handling Information

While Cholesterol-13C3 is labeled with a stable isotope and is not radioactive, it is crucial to
handle it with the same care as the parent compound, cholesterol. Based on available safety
data, cholesterol is not classified as a hazardous substance. However, standard laboratory best
practices should always be observed.

Personal Protective Equipment (PPE):

o Gloves: Wear appropriate protective gloves to prevent skin contact.

o Eye Protection: Use safety glasses with side shields or chemical safety goggles.
o Lab Coat: A standard lab coat should be worn to protect clothing.

» Respiratory Protection: If handling large quantities or if dust is generated, a NIOSH-approved
respirator may be appropriate.
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Storage:
» Store in a tightly sealed container in a cool, dry, and well-ventilated area.
 Recommended storage temperature is -20°C.[1]

Quantitative Data Summary

The following table summarizes key quantitative data for Cholesterol-13C3.

Property Value
Molecular Formula 13C3C24H460
Molecular Weight 389.63 g/mol
Form Powder
Melting Point 147-149 °C
Isotopic Purity 99 atom % 13C
Storage Temperature -20°C

Disposal Protocol for Cholesterol-13C3

The disposal of compounds containing stable isotopes, such as Carbon-13, should follow the
same procedures as for the unlabeled material.[2] Since Cholesterol-13C3 is a non-
radioactive substance, no special precautions for radioactivity are necessary.[2] The
recommended procedure is to treat it as a standard chemical waste product.

Step-by-Step Disposal Procedure:
» Containerization:
o If possible, keep the Cholesterol-13C3 waste in its original container.

o If the original container is not available or suitable, transfer the waste to a new,
appropriate, and clearly labeled container. The container must be sealable.
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e Labeling:
o Clearly label the waste container with the chemical name: "Cholesterol-13C3 Waste".
o Include any other relevant information, such as the concentration and date of disposal.
o Storage of Waste:

o Store the sealed and labeled waste container in a designated, well-ventilated chemical
waste storage area.

o Ensure the storage area is away from incompatible materials, such as strong oxidizing
agents.[3]

» Professional Disposal:

o Engage a licensed professional waste disposal service for the final disposal of the
chemical waste.

o Provide the waste disposal company with all available safety information, including the
Safety Data Sheet (SDS) for cholesterol.

e Disposal of Contaminated Materials:

o Dispose of any materials that have come into contact with Cholesterol-13C3, such as
gloves, weighing papers, or pipette tips, as chemical waste in the same manner as the
compound itself.

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process and workflow for the proper
disposal of Cholesterol-13C3.
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Cholesterol-13C3 Disposal Workflow
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Caption: Disposal workflow for Cholesterol-13C3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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